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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B2543851 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) with mandated disposal procedures for

DRI-C21045 is not publicly available, this document provides essential guidance based on the

compound's known characteristics and standard laboratory safety protocols. DRI-C21045 is a

potent and selective small-molecule inhibitor of the CD40-CD40L protein-protein interaction.[1]

[2][3][4] Adherence to these guidelines will help ensure the safe management of DRI-C21045
waste.

Key Compound Information for Safe Handling and
Disposal
The following table summarizes key data for DRI-C21045, which informs the recommended

disposal procedures.
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Property Value/Information Relevance to Disposal

CAS Number 2101765-81-3
Unique identifier for the

chemical.

Molecular Formula C₂₄H₂₉N₅O₄S
Informs chemical compatibility

and potential reactions.

Molecular Weight 487.59 g/mol
Used for concentration

calculations.

Solubility

Soluble in DMSO.[1]

Suspended solution with 0.5

mg/mL in 10% DMSO + 90%

(20% SBE-β-CD in Saline).[2]

The solvent used will

determine the appropriate

waste stream.

Known Hazards

To the best of available

knowledge, the chemical,

physical, and toxicological

properties have not been

thoroughly investigated.[5][6]

At concentrations up to 500

µM, DRI-C21045 shows no

potential genotoxicity or

cytotoxicity.[1]

The lack of comprehensive

hazard data necessitates

handling as a potentially

hazardous substance.

Storage
Store at -20°C or -80°C in a

tightly closed container.[2][5]

Proper storage prevents

degradation and accidental

release.

Step-by-Step Disposal Protocol for DRI-C21045
Given the absence of a specific SDS, DRI-C21045 should be treated as a potentially

hazardous chemical waste. The following protocol outlines the recommended disposal

procedure:

Personal Protective Equipment (PPE): Prior to handling, ensure appropriate PPE is worn,

including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[5][7]
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Waste Segregation:

Solid Waste: Collect unused or expired DRI-C21045 powder in its original container or a

clearly labeled, sealed waste container. Do not mix with other solid wastes unless

compatibility is certain.

Liquid Waste (Solutions):

Aqueous Solutions: Collect aqueous solutions of DRI-C21045 in a designated, sealed,

and clearly labeled container for aqueous chemical waste.

Organic Solvent Solutions (e.g., DMSO): Collect solutions of DRI-C21045 in organic

solvents in a designated, sealed, and clearly labeled container for flammable or organic

waste. Do not mix with incompatible solvents.

Contaminated Materials: Dispose of any materials contaminated with DRI-C21045 (e.g.,

pipette tips, gloves, weigh boats) in a designated solid chemical waste container.

Waste Labeling: All waste containers must be clearly labeled with the full chemical name

"DRI-C21045" and the name of the solvent(s) if applicable. Indicate the approximate

concentration and quantity.

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials, until they are collected for disposal.

Disposal: Arrange for the disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of DRI-C21045 down the drain or in regular trash.[7]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of DRI-
C21045 waste.
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DRI-C21045 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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